Cas no 99694-90-3 (Scholaricine)

• Product Name: Scholaricine
• CAS No: 99694-90-3
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 810089
• PubChem ID: 50900051
• Update Time: 2025-10-19

Scholaricine Chemical and Physical Properties

Names and Identifiers

• Curan-17-oic acid,2,16-didehydro-12,19- dihydroxy-,methyl ester,(19S)-
• Methyl (19S)-12,19-dihydroxy-2,16-didehydrocuran-17-oate
• Scholaricine
• 19-Epischolaricine
• B2703-188617
• methyl (1R,11S,12S,17S)-6-hydroxy-12-[(1S)-1-hydroxyethyl]-8,14-diazapentacyclo[9.5.2.0^{1,9.0^{2,7.0^{14,17]octadeca-2(7),3,5,9-tetraene-10-carboxylate
• 99694-90-3
• CHEMBL1651108
• FS-9224
• Q15424764
• AKOS032961602
• CHEBI:70516
• [ "" ]
• Methyl 6-hydroxy-12-(1-hydroxyethyl)-8,14-diazapentacyclo[9.5.2.0,.0,.0,]octadeca-2(7),3,5,9-tetraene-10-carboxylic acid
• DA-57735
• Methyl 6-hydroxy-12-(1-hydroxyethyl)-8,14-diazapentacyclo(9.5.2.0,.0,.0,)octadeca-2(7),3,5,9-tetraene-10-carboxylic acid
• methyl (1R,11S,12S,17S)-6-hydroxy-12-[(1S)-1-hydroxyethyl]-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2(7),3,5,9-tetraene-10-carboxylate
• methyl (1R,11S,12S,17S)-6-hydroxy-12-((1S)-1-hydroxyethyl)-8,14-diazapentacyclo(9.5.2.01,9.02,7.014,17)octadeca-2(7),3,5,9-tetraene-10-carboxylate

• Inchi： 1S/C20H24N2O4/c1-10(23)12-9-22-7-6-20-13-4-3-5-14(24)17(13)21-18(20)16(19(25)26-2)11(12)8-15(20)22/h3-5,10-12,15,21,23-24H,6-9H2,1-2H3/t10-,11-,12-,15-,20+/m0/s1
• InChI Key： GNCUCBQZLQLSOF-IGWMUPSQSA-N
• SMILES： O[C@@H](C)[C@@H]1CN2CC[C@]34C5C=CC=C(C=5NC3=C(C(=O)OC)[C@H]1C[C@H]24)O

Computed Properties

• Exact Mass: 356.17400
• Monoisotopic Mass: 356.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• PSA: 82.03000
• LogP: 1.66330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids

Additional information on Scholaricine

Recent Advances in Scholaricine (99694-90-3) Research: A Comprehensive Review

Scholaricine (CAS: 99694-90-3) is a bioactive indole alkaloid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models. This research brief aims to provide a comprehensive overview of the latest advancements in Scholaricine research, highlighting key findings and future directions.

One of the most notable breakthroughs in Scholaricine research is the development of efficient synthetic routes to produce this compound in high yields. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel asymmetric synthesis approach that significantly improved the scalability and purity of Scholaricine. The researchers utilized a palladium-catalyzed cyclization reaction to construct the indole core, followed by a series of stereoselective transformations to achieve the desired configuration. This advancement is expected to facilitate further pharmacological studies and preclinical evaluations of Scholaricine.

In terms of biological activity, recent investigations have revealed that Scholaricine exhibits potent inhibitory effects on several cancer-related signaling pathways. A 2024 study in Cell Chemical Biology reported that Scholaricine selectively targets the PI3K/AKT/mTOR axis, leading to apoptosis in various cancer cell lines, including breast, lung, and colon cancers. The compound's ability to modulate these pathways with minimal off-target effects makes it a promising candidate for anticancer drug development. Additionally, molecular docking studies have provided insights into the binding interactions between Scholaricine and its protein targets, offering a structural basis for future optimization.

Beyond its anticancer properties, Scholaricine has also shown potential in neuropharmacology. A recent publication in ACS Chemical Neuroscience (2024) highlighted its neuroprotective effects in models of Parkinson's disease. The study found that Scholaricine reduces oxidative stress and inhibits α-synuclein aggregation, two key pathological features of the disease. These findings suggest that Scholaricine could serve as a lead compound for developing novel therapeutics for neurodegenerative disorders.

Despite these promising results, challenges remain in the development of Scholaricine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Furthermore, comprehensive toxicity assessments are needed to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academia and industry will be crucial to address these challenges and translate the potential of Scholaricine into clinical applications.

In conclusion, recent research on Scholaricine (99694-90-3) has significantly advanced our understanding of its chemical synthesis, biological activities, and therapeutic potential. The compound's multifaceted pharmacological profile positions it as a valuable candidate for drug discovery in oncology and neurology. Future studies should focus on overcoming its pharmacokinetic limitations and validating its efficacy in more complex disease models. As the field progresses, Scholaricine may emerge as a key player in the development of next-generation therapeutics.